N-(2-ethyl-2H-tetraazol-5-yl)-3-methylbenzamide
Overview
Description
N-(2-ethyl-2H-tetraazol-5-yl)-3-methylbenzamide, also known as Etazolate, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of benzamides and is known to exhibit anxiolytic, anti-inflammatory, and neuroprotective properties.
Mechanism of Action
The exact mechanism of action of N-(2-ethyl-2H-tetraazol-5-yl)-3-methylbenzamide is not fully understood. However, it is believed to act on the GABAergic system, which is involved in the regulation of anxiety and mood. It is also believed to have anti-inflammatory and neuroprotective effects, which may be mediated through the inhibition of pro-inflammatory cytokines and the activation of neurotrophic factors.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce anxiety and improve mood in animal models. It has also been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines. Additionally, it has been shown to have neuroprotective effects, protecting neurons from damage and promoting neuronal survival.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-ethyl-2H-tetraazol-5-yl)-3-methylbenzamide in lab experiments is that it has been extensively studied and its effects are well-understood. It is also relatively easy to synthesize, making it readily available for use in experiments. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to design experiments to fully explore its potential therapeutic applications.
Future Directions
There are a number of potential future directions for research on N-(2-ethyl-2H-tetraazol-5-yl)-3-methylbenzamide. One area of research could focus on its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Another area of research could focus on its potential use in the treatment of anxiety and mood disorders. Additionally, further research could be done to fully understand its mechanism of action and to explore its potential therapeutic applications in other areas.
Synthesis Methods
The synthesis of N-(2-ethyl-2H-tetraazol-5-yl)-3-methylbenzamide involves the reaction of 3-methylbenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 2-ethyl-2H-tetrazole in the presence of triethylamine to yield this compound.
Scientific Research Applications
N-(2-ethyl-2H-tetraazol-5-yl)-3-methylbenzamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anxiolytic, anti-inflammatory, and neuroprotective properties. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
properties
Molecular Formula |
C11H13N5O |
|---|---|
Molecular Weight |
231.25 g/mol |
IUPAC Name |
N-(2-ethyltetrazol-5-yl)-3-methylbenzamide |
InChI |
InChI=1S/C11H13N5O/c1-3-16-14-11(13-15-16)12-10(17)9-6-4-5-8(2)7-9/h4-7H,3H2,1-2H3,(H,12,14,17) |
InChI Key |
PDRYWTAXZMNURK-UHFFFAOYSA-N |
SMILES |
CCN1N=C(N=N1)NC(=O)C2=CC(=CC=C2)C |
Canonical SMILES |
CCN1N=C(N=N1)NC(=O)C2=CC=CC(=C2)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[3-({[(1,3-benzodioxol-5-ylcarbonyl)amino]carbothioyl}amino)phenyl]benzamide](/img/structure/B237730.png)
![N-(3-{[(2-isopropyl-5-methylphenoxy)acetyl]amino}-4-methoxyphenyl)-2-furamide](/img/structure/B237741.png)
![N-{3-[(3-ethoxybenzoyl)amino]-4-methoxyphenyl}-2-furamide](/img/structure/B237757.png)
![N-({3-[(2-methylpropanoyl)amino]phenyl}carbamothioyl)-1,3-benzodioxole-5-carboxamide](/img/structure/B237759.png)
![N-[2-(4-isobutyryl-1-piperazinyl)phenyl]butanamide](/img/structure/B237779.png)
![N-[2-(4-isobutyryl-1-piperazinyl)phenyl]acetamide](/img/structure/B237782.png)
![N-[2-methyl-5-(3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-3-pyridinecarboxamide](/img/structure/B237784.png)
![55-(2-Amino-2-oxoethyl)-42,62-di(ethylidene)-36-(1-hydroxyethyl)-33,51-dimethyl-15-methylidene-13,28,34,37,40,43,49,53,60,63-decaoxo-6,10,17,21,25,32,57-heptathia-14,29,35,38,41,44,50,54,61,64,65,66,67,68,69,70,71-heptadecazadecacyclo[31.19.12.14,52.15,8.19,12.116,19.120,23.124,27.156,59.044,48]henheptaconta-1(52),2,4(66),5(71),7,9(70),16(69),18,20(68),22,24(67),56(65)-dodecaene-30-carboxylic acid](/img/structure/B237786.png)
